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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B7950028 Get Quote

Essential Safety and Handling Guide for (R)-
TCO-OH
For researchers, scientists, and drug development professionals, the safe handling of

specialized chemical reagents like (R)-TCO-OH is paramount. This guide provides immediate

and essential safety, operational, and disposal information to ensure the integrity of your

research and the safety of laboratory personnel.

(R)-TCO-OH, with the synonym (E)-Cyclooct-4-enol and CAS Number 85081-69-2, is a

PROTAC linker utilized in click chemistry. While comprehensive toxicological data is not widely

available, the primary identified hazard is the risk of serious eye damage. Adherence to strict

safety protocols is therefore mandatory.

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling (R)-TCO-
OH to minimize exposure risk.
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PPE Category Item
Specifications and
Recommendations

Eye & Face Protection Safety Goggles

Must be worn to protect

against splashes. A face shield

is recommended when

handling larger quantities.

Hand Protection Chemical-Resistant Gloves

Nitrile or other suitable

chemical-resistant gloves are

required. Inspect gloves for

any tears or perforations

before use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing from accidental

contact.

Respiratory Protection Not generally required

Work should be conducted in a

well-ventilated area or a

chemical fume hood to avoid

inhalation of any potential

vapors.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of (R)-TCO-OH
and ensuring a safe laboratory environment.

Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Location: All work with (R)-TCO-OH should be performed in a well-ventilated laboratory or

inside a chemical fume hood.
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Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools such as a

calibrated pipette.

Contamination: Avoid contact with skin, eyes, and clothing. In case of accidental contact,

follow the first aid procedures outlined below.

Storage Protocol:

(R)-TCO-OH should be stored at -20°C for long-term stability.[1]

Keep the container tightly closed and in a dry, dark place.

Store away from incompatible materials, such as strong oxidizing agents.

First Aid Measures
In the event of exposure to (R)-TCO-OH, immediate action is crucial.

Exposure Route First Aid Procedure

Eye Contact

Serious eye damage is a primary hazard.

Immediately flush eyes with plenty of water for

at least 20 minutes, holding the eyelids open.[2]

[3][4][5][6] Remove contact lenses if present and

easy to do so.[2][3] Seek immediate medical

attention from an ophthalmologist.[2][3]

Skin Contact
Wash off immediately with soap and plenty of

water. Remove any contaminated clothing.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
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(R)-TCO-OH is a non-halogenated organic compound and must be disposed of as hazardous

chemical waste. Adherence to institutional and local regulations is mandatory.

Disposal Protocol:

Waste Collection:

Collect waste (R)-TCO-OH and any contaminated materials (e.g., pipette tips, gloves) in a

designated, leak-proof, and clearly labeled hazardous waste container.

The container should be marked as "Non-halogenated Organic Waste".[7][8][9][10][11]

Labeling:

Ensure the waste container is accurately labeled with its contents, including the full

chemical name "(R)-TCO-OH".

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area, away from

incompatible materials.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

service.

Do not dispose of (R)-TCO-OH down the drain.[8]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of (R)-TCO-OH,

from initial preparation to final disposal.
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Workflow for Safe Handling of (R)-TCO-OH

Preparation

Handling

Post-Experiment

Cleanup

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Set up in a well-ventilated area
(e.g., Chemical Fume Hood)

Retrieve (R)-TCO-OH from -20°C storage

Dispense required amount for experiment

Return stock to -20°C storage Dispose of waste in designated
'Non-halogenated Organic Waste' container

Decontaminate work area

Remove and dispose of contaminated PPE
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Safe handling workflow for (R)-TCO-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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